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An In-depth Technical Guide to the Molecular Structure and Synthesis of 4-[(4-
nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate (RM734)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate, a compound
also known by the common name RM734.[1] This molecule is noted for its unique liquid
crystalline properties, particularly its ferroelectric nematic behavior, making it a significant
subject of research in materials science and electro-optical applications.[1]

Molecular Structure and Properties

4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-dimethoxybenzoate is a complex organic ester. Its
structure features a central phenyl ring linked to a 2,4-dimethoxybenzoate group and a 4-
nitrophenoxycarbonyl group. This arrangement results in a rod-shaped mesogen with a
significant longitudinal dipole moment.[1]

Table 1: General Compound Information
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Identifier Value

4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-

IUPAC Name .
dimethoxybenzoate

Common Name RM734[1]

CAS Number 2196195-87-4[1][2]

Molecular Formula C22H17NOs

Molecular Weight 423.4 g/mol [1][2]
COC1=CC(=C(C=C1)C(=0)0C2=CC=C(C=C2)

SMILES C(=0)0C3=CC=C(C=C3)--INVALID-LINK--

[O-)OC[Z]

| INChl Key| GTOBZXOWFFWRDY-UHFFFAOYSA-N[1][2] |

Table 2: Physicochemical and Structural Data

Property Value

Melting Point 139°CJ[1]

Appearance White solid[1]

Molecular Shape Rod-shaped mesogen[1]
Approx. Molecular Length ~20 A[1]

Approx. Molecular Diameter ~5 A[1]

| Longitudinal Dipole Moment | ~11 Debye[1] |

Table 3: Liquid Crystalline Phase Transitions

Transition Temperature

Nematic (N) — Ferroelectric Nematic (NF)  131°C[1]
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| Isotropic (I) — Nematic (N) | 188°C[1] |

Synthesis Methodology

The primary route for synthesizing 4-[(4-nitrophenoxy)carbonyl]phenyl 2,4-
dimethoxybenzoate is a carbodiimide-mediated esterification reaction.[1] This process
involves the coupling of a carboxylic acid precursor with a phenol.

Synthesis Workflow Diagram

The diagram below illustrates the key steps and components involved in the synthesis.

Reactants

4-(2,4-dimethoxybenzoyloxy)benzoic acid

4-Nitrophenol

Reagents & Solvent Product

DCC
(N,N'-Dicyclohexylcarbodiimide)

Yield: 83-87%

4-[(4-nitrophenoxy)carbonyl]phenyl
2,4-dimethoxybenzoate

Esterification

DMAP | |
(4-Dimethylaminopyridine)

Dichloromethane
(DCM)

Click to download full resolution via product page

Caption: Synthesis workflow via carbodiimide-mediated esterification.

Experimental Protocol
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The following protocol is based on the reported synthesis of RM734.[1]

Materials:

4-(2,4-dimethoxybenzoyloxy)benzoic acid

4-Nitrophenol

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM), anhydrous

Procedure:

In a suitable reaction vessel, dissolve 4-(2,4-dimethoxybenzoyloxy)benzoic acid and 4-
nitrophenol in anhydrous dichloromethane.

e Add N,N'-dicyclohexylcarbodiimide (DCC) to the solution to activate the carboxylic acid.
e Add a catalytic amount of 4-dimethylaminopyridine (DMAP) to facilitate the coupling reaction.

« Stir the reaction mixture at room temperature. For larger batch sizes (e.g., 50 g), prolonged
stirring for 18-24 hours may be necessary to ensure homogeneity and reaction completion.

[1]

e Monitor the reaction progress using an appropriate technique (e.g., Thin Layer
Chromatography).

e Upon completion, the byproduct, dicyclohexylurea (DCU), will precipitate as a white solid and
can be removed by filtration.

e The filtrate is then subjected to a standard workup and purification process (e.g., washing
with dilute acid and base, followed by solvent evaporation and recrystallization or column
chromatography) to yield the final product as a white solid.[1]

Potential Applications and Biological Relevance
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While primarily investigated for its physical properties in materials science, RM734 has also
been explored in biological contexts.

Electro-Optical Applications: Its most notable application is in the development of advanced
electro-optical devices due to its ferroelectric nematic liquid crystal behavior.[1]

Oncology Research: Studies have indicated that the compound may inhibit the growth of
breast cancer cells by inducing apoptosis through mitochondrial pathways.[1]

Anti-Inflammatory Effects: Preliminary research suggests that it may reduce inflammation
markers in cellular models.[1]

Enzyme Inhibition: The compound has demonstrated moderate inhibitory effects on
dihydrofolate reductase (DHFR), an enzyme crucial for nucleotide synthesis.[1]

The diagram below outlines the logical relationship between the compound's synthesis and its
areas of application.

4-[(4-nitrophenoxy)carbonyl]phenyl
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Caption: Relationship between compound properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6604088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

